![molecular formula C10H9NO6 B082987 Dimethyl 5-nitroisophthalate CAS No. 13290-96-5](/img/structure/B82987.png)
Dimethyl 5-nitroisophthalate
Overview
Description
Dimethyl 5-nitroisophthalate (DMNI) is a chemical compound that is used in a variety of scientific research applications. It is an organic compound with a molecular weight of 220.14 g/mol. DMNI is composed of two methyl groups attached to an isophthalic acid molecule and a nitro group. It is a white crystalline solid that is soluble in water, ethanol, and acetone. DMNI has a melting point of 143-145°C and a boiling point of 265-267°C. It is a versatile compound that has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and drug development.
Scientific Research Applications
Nanoporous Metal-Organic Frameworks (MOFs) : Dimethyl 5-nitroisophthalate is used in creating nanoporous lanthanide-carboxylate frameworks. These frameworks exhibit three-dimensional metal-organic frameworks with intersecting channels, showing potential for adsorption and photoluminescent properties (Chen, Ren, Wang, & Gao, 2010).
Synthesis of Phthalocyanines : this compound is involved in the synthesis of novel cobalt(II), manganese(III), and μ-oxo-dimer Fe(III) phthalocyanines. These compounds have been explored for their electrochemistry and spectroelectrochemistry, indicating their potential in electronic and photovoltaic applications (Köksoy, Soyer, Orman, Özkaya, & Bulut, 2015).
Radiopharmaceuticals : In radiopharmaceuticals, this compound derivatives have been used to synthesize ligands like IPTMP, which show promise for targeted diagnosis and therapy in nuclear medicine (Panwar, Singh, Kumar, Rawat, & Mishra, 2007).
Polyester Copolymers : This compound has been used in studying the methanolytic degradation of poly(ethylene terephthalate) copolymers, providing insights into the biodegradability and environmental impact of these materials (Kint, Ilarduya, Bou, & Muñoz-Guerra, 2002).
Drug Delivery and Gas Adsorption : this compound-based MOFs have been explored for drug delivery and selective CO2 adsorption, highlighting their potential in medical and environmental applications (Ma, Li, Xiao, Deng, Lin, Chen, Liang, Guo, Liu, & Liu, 2015).
Catalysis in Carbon-Carbon Bond Formation : Derivatives of this compound have been used in synthesizing platinum(II) and palladium(II) complexes, which are effective catalysts for carbon-carbon bond formation, indicating their utility in organic synthesis (Fossey & Richards, 2004).
Mechanism of Action
Target of Action
Dimethyl 5-nitroisophthalate is an organic chemical compound It’s used as a starting reagent in the synthesis of other compounds , suggesting that its primary role may be as a precursor in chemical reactions.
Mode of Action
It’s known to be used in the synthesis of 5-nitro-1,3-bis(ethylenediamine) and 5-nitroisophthaldihydrazide . This suggests that it may interact with its targets through chemical reactions, leading to the formation of these compounds.
Biochemical Pathways
Given its role in the synthesis of other compounds , it’s likely that it participates in the biochemical pathways related to these compounds.
Pharmacokinetics
Its physical and chemical properties such as boiling point (36020 ℃), density (1351 g/cm³), and flash point (16479 ℃) have been reported . These properties can influence its bioavailability and pharmacokinetics.
Result of Action
Its role as a starting reagent in the synthesis of other compounds suggests that its action results in the formation of these compounds.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, dust formation should be avoided, and exposure to vapors, mist, or gas should be minimized . No special environmental precautions are required for its handling .
properties
IUPAC Name |
dimethyl 5-nitrobenzene-1,3-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO6/c1-16-9(12)6-3-7(10(13)17-2)5-8(4-6)11(14)15/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGTSJKFPGKFLCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3065403 | |
Record name | Dimethyl 5-nitroisophthalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3065403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13290-96-5 | |
Record name | Dimethyl 5-nitroisophthalate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13290-96-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Dimethyl 5-nitroisophthalate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013290965 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dimethyl 5-nitroisophthalate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=93786 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 1,3-Benzenedicarboxylic acid, 5-nitro-, 1,3-dimethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Dimethyl 5-nitroisophthalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3065403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethyl 5-nitroisophthalate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.993 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | DIMETHYL 5-NITROISOPHTHALATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AM7XSW83FE | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the introduction of dimethyl 5-nitroisophthalate impact the degradation of poly(ethylene terephthalate) (PET)?
A1: this compound significantly enhances the methanolysis rate of PET. When incorporated as a comonomer into PET, it acts as a breaking point, leading to faster degradation compared to pure PET. This effect is attributed to the higher reactivity of the nitroisophthalate unit towards methanolysis compared to the terephthalate units in PET []. The degradation process preferentially occurs in the amorphous phase of the polymer, leading to an increase in crystallinity during degradation [].
Q2: What are the main products formed during the methanolysis of PET containing this compound?
A2: The methanolysis of PET copolymers containing this compound yields dimethyl terephthalate, this compound, ethylene glycol, and small, soluble oligomers [].
Q3: What is the crystal structure of this compound?
A3: In the crystal structure of this compound (C10H9NO6), the nitro group is slightly twisted out of the plane of the benzene ring by 10.9° []. This information is useful for understanding the molecule's packing and potential interactions within a crystal lattice.
Q4: Can this compound be used as a building block for synthesizing metal-organic frameworks (MOFs)?
A4: Yes, this compound can act as a linker in the formation of MOFs. For instance, it has been used to synthesize a two-dimensional polymeric structure with zinc ions []. In this complex, the this compound acts as a bridging ligand, connecting zinc ions to form a layered framework.
Q5: Are there any alternative synthesis methods for intermediates in the synthesis of biologically active compounds related to this compound?
A5: Yes, alternative synthetic routes exist for producing diethyl 5-amino-2-hydroxy-4,6-dimethylisophthalate, a key intermediate in synthesizing compounds with potential anti-arrhythmic properties. Instead of the traditional five-step synthesis, a shorter and safer three-step method has been developed, which utilizes a nitrosophenol intermediate followed by reduction with hydrazine hydrate in the presence of a palladium catalyst []. This alternative route offers advantages in terms of safety, yield, and process efficiency.
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